Cas no 2138412-95-8 (Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]-)

• Product Name: Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]-
• CAS No: 2138412-95-8
• MF: C₉H₁₆F₂O₃
• MW: 210.218350410461
• CID: 5301323
• Update Time: 2025-05-19

Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(2-methylpentyl)oxy]propanoic acid
• 2,2-Difluoro-3-(2-methylpentoxy)propanoic acid
• Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]-

• Inchi： 1S/C9H16F2O3/c1-3-4-7(2)5-14-6-9(10,11)8(12)13/h7H,3-6H2,1-2H3,(H,12,13)
• InChI Key： XVVHXNLCULNYCF-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(COCC(C)CCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 183
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]-

Research Briefing on Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- (CAS: 2138412-95-8)

Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- (CAS: 2138412-95-8) is a fluorinated carboxylic acid derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and branched alkoxy substituents, exhibits potential applications in drug development, particularly as a building block for novel bioactive molecules. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further investigation.

The synthesis of Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- involves multi-step organic reactions, including fluorination and etherification, to achieve the desired molecular structure. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for its application in medicinal chemistry. The compound's stability under physiological conditions and its compatibility with various drug formulations have also been subjects of recent investigations.

In terms of biological activity, preliminary studies suggest that Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- may interact with specific enzymatic targets, potentially modulating metabolic pathways. Its fluorinated structure is believed to enhance binding affinity and metabolic stability, making it a valuable scaffold for the design of enzyme inhibitors or receptor modulators. However, detailed mechanistic studies and in vivo evaluations are still underway to fully elucidate its pharmacological potential.

Recent advancements in analytical techniques, such as NMR spectroscopy and mass spectrometry, have facilitated the characterization of this compound and its derivatives. These tools have been instrumental in confirming its structural integrity and purity, which are essential for its use in high-throughput screening and drug discovery campaigns. Additionally, computational modeling studies have provided insights into its molecular interactions, aiding in the rational design of more potent analogs.

Despite its promising attributes, challenges remain in the large-scale production and formulation of Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]-. Researchers are actively addressing these issues through process optimization and the development of scalable synthetic methodologies. Furthermore, toxicological assessments are being conducted to ensure its safety profile for potential therapeutic applications.

In conclusion, Propanoic acid, 2,2-difluoro-3-[(2-methylpentyl)oxy]- represents a compelling area of research in the chemical biology and pharmaceutical sectors. Its unique structural features and potential biological activities make it a candidate for further exploration in drug development. Ongoing studies aim to unlock its full potential, paving the way for innovative therapeutic solutions. Future research directions may include the synthesis of derivatives, detailed mechanistic studies, and preclinical evaluations to assess its efficacy and safety in disease models.